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Compound of Interest

Compound Name: Sodium 1-dodecanesulfonate

Cat. No.: B1371527

An In-depth Technical Guide on Sodium 1-dodecanesulfonate (CAS: 2386-53-0)

Disclaimer: The user's initial query incorrectly associated CAS number 2386-53-0 with 2-
chloro-N-(2,6-dimethylphenyl)acetamide. This document pertains to the correct compound for
CAS 2386-53-0, which is Sodium 1-dodecanesulfonate.

Chemical Information

Sodium 1-dodecanesulfonate is an anionic surfactant widely used in various industrial and
laboratory applications.[1][2] It consists of a twelve-carbon chain, making it a fatty acid
derivative, and a sulfonate group attached to a sodium ion. This structure gives it amphiphilic
properties, with a hydrophobic tail and a hydrophilic head. It is commonly used as a detergent,
emulsifier, and wetting agent.[1]

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1371527?utm_src=pdf-interest
https://www.benchchem.com/product/b1371527?utm_src=pdf-body
https://www.benchchem.com/product/b1371527?utm_src=pdf-body
https://www.benchchem.com/product/b1371527?utm_src=pdf-body
https://www.chemimpex.com/products/47412
https://www.chembk.com/en/chem/1-Dodecanesulfonic%20acid,%20sodium%20salt
https://www.chemimpex.com/products/47412
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References
CAS Number 2386-53-0 [3]

Molecular Formula C12H25NaOsS [1]

Molecular Weight 272.38 g/mol [1]
Appearance White to light cream powder or (1]

crystals.

Melting Point >300 °C [1][4]
Solubility Soluble in water. [415]

Sodium dodecylsulfonate, 1-

Dodecanesulfonic acid sodium
Synonyms . : [1](3]
salt, Laurylsulfonic acid sodium

salt.
EC Number 219-200-6 [6]
PubChem CID 23665726 [1][3]

Safety and Hazard Information

Sodium 1-dodecanesulfonate is generally considered to have low toxicity, but it can be
irritating to the eyes, respiratory system, and skin.[2][5]

~HS | Classificati

Hazard Class Category Hazard Statement

Skin irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye irritation 2A o

irritation
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation

This classification is based on aggregated data and may vary by supplier.
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Safety and Handling
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Precautionary Statement
Code

Description

References

P261 Avoid breathing dust. [2]
Wash skin thoroughly after

P264
handling.
Use only outdoors or in a well-

P271 _
ventilated area.
Wear protective

P280 gloves/protective clothing/eye [2]
protection/face protection.
IF ON SKIN: Wash with plenty

P302 + P352 [2]
of soap and water.
IF INHALED: Remove person

P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[2]

Call a POISON CENTER or

P312 )

doctor if you feel unwell.

If skin irritation occurs: Get
P332 + P313

medical advice/attention.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.

Take off contaminated clothing
P362

and wash before reuse.

Store in a well-ventilated
P403 + P233 place. Keep container tightly

closed.
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P405 Store locked up.

Dispose of contents/container
P501 in accordance with local

regulations.

Toxicological Data
Test Result Species Reference

Based on available
Acute Toxicity data, the classification  [6]

criteria are not met.

) Based on available
Skin

) o data, the classification  [6]
Corrosion/Irritation

criteria are not met.

_ Based on available
Serious Eye o
o data, the classification  [6]
Damage/Irritation o
criteria are not met.

) ) Based on available
Respiratory or Skin o
o data, the classification  [6]
Sensitisation o
criteria are not met.

Based on available
Germ Cell

. data, the classification  [7]
Mutagenicity

criteria are not met.

Based on available
Carcinogenicity data, the classification  [7]

criteria are not met.

Shall not be classified
Reproductive Toxicity as a reproductive [7]

toxicant.

Experimental Protocols
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Synthesis of Sodium 1-dodecanesulfonate

A common method for the synthesis of Sodium 1-dodecanesulfonate involves the reaction of
1-bromododecane with sodium sulfite.[4]

Materials:

1-bromododecane

Sodium sulfite

Ethanol

Water

Ethyl acetate

Procedure:

Dissolve 1-bromododecane in ethanol.[4]

» Prepare an aqueous solution of sodium sulfite.[4]

e Add the sodium sulfite solution to the 1-bromododecane solution.[4]

» Heat the mixture at 80 °C and stir overnight.[4]

« After the reaction is complete, cool the mixture to room temperature.[4]

o Extract the product with ethyl acetate.[4]

e The resulting product is Sodium 1-dodecanesulfonate.

Another preparation method involves the sulfonation oxidation of n-alkanes.[2]
Procedure:

o Sulfur dioxide and oxygen are introduced into a reactor containing n-alkanes and water at a
temperature below 40 °C.[2]
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e The resulting sulfonic acid solution is separated and neutralized with a 50% sodium
hydroxide solution to yield the final product.[2]

Purification

Sodium 1-dodecanesulfonate can be purified by recrystallization.

Procedure:

o Recrystallise the crude product twice from ethanol.[4]

e Dry the purified crystals in an oven at 105°C for 2 hours.[4]

Applications in Research and Drug Development
Sodium 1-dodecanesulfonate has several applications in research and development:

e lon-Pairing Reagent in HPLC: It is used as an ion-pairing reagent in High-Performance
Liquid Chromatography (HPLC) to increase the retention of analytes, such as in the
determination of thiabendazole in fruits.[8]

o Surfactant Standard: It serves as a standard for surfactants in various analytical methods.

o Synthesis of Nanocomposites: It can be used in the synthesis of metal oxide-graphene
nanocomposites.

» Biotechnology: In laboratory settings, it is used as a dispersing agent to stabilize cell
membranes and improve assay efficiency.[1]

o Cosmetic and Pharmaceutical Formulations: It is used as an emulsifier and to improve the
texture and spreadability of lotions and other personal care products.[1]

Visualizations
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Caption: Synthesis workflow for Sodium 1-dodecanesulfonate.
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Handling Sodium
1-dodecanesulfonate

Wear Appropriate PPE:

- Gloves
- Goggles
- Protective Clothing

\

y

Avoid breathing dust.
Use in a well-ventilated area.

|

Skin
\ 4

Accidental Contact?

No Contac
\

[nhalation
\/

(Wash with soap and water)

(Rinse with water for several minutes)

(Move to fresh air.)

Store in a cool, dry, well-ventilated place.
Keep container tightly closed.

Seek Medical Attention
if symptoms persist

\i
Dispose of according to
local regulations.

Y

Click to download full resolution via product page

Caption: Safety and handling workflow for Sodium 1-dodecanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number 2386-53-0 chemical information and
safety data]. BenchChem, [2025]. [Online PDF]. Available at:
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information-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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